ethyl N-(3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)carbamate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl N-(3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)carbamate involves the reaction of ethyl chloroformate with 3-cyano-4,5-dimethyl-1H-pyrrole-2-carboxylic acid, followed by the addition of ammonia and subsequent esterification with ethanol.", "Starting Materials": [ "Ethyl chloroformate", "3-cyano-4,5-dimethyl-1H-pyrrole-2-carboxylic acid", "Ammonia", "Ethanol" ], "Reaction": [ "Step 1: Ethyl chloroformate is added to a solution of 3-cyano-4,5-dimethyl-1H-pyrrole-2-carboxylic acid in anhydrous dichloromethane.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours.", "Step 3: Ammonia is added dropwise to the reaction mixture and the resulting mixture is stirred for an additional 2 hours.", "Step 4: Ethanol is added to the reaction mixture and the mixture is refluxed for 4 hours.", "Step 5: The reaction mixture is cooled to room temperature and the resulting solid is filtered and washed with cold ethanol.", "Step 6: The solid is dried under vacuum to yield ethyl N-(3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)carbamate as a white solid." ] } | |
CAS RN |
72185-59-2 |
Product Name |
ethyl N-(3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)carbamate |
Molecular Formula |
C10H13N3O2 |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
